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Abstract
(+)-β-Pinene is a bicyclic monoterpene, an organic compound found abundantly in nature,

particularly in the resin of coniferous trees.[1] As one of the two isomers of pinene, the other

being α-pinene, it is a subject of significant interest in various scientific fields, including

synthetic chemistry and drug development, due to its unique chemical structure and biological

activity. This guide provides a comprehensive overview of the chemical structure,

stereochemistry, physical and spectroscopic properties, and key chemical transformations of

(+)-β-pinene.

Chemical Structure
β-Pinene is a bicyclic monoterpene with the molecular formula C10H16.[2] Its structure is

characterized by a bicyclo[3.1.1]heptane skeleton with a gem-dimethyl group at C6 and an

exocyclic double bond at C2.[3] This exocyclic double bond is the primary structural feature that

distinguishes β-pinene from its isomer, α-pinene, which possesses an endocyclic double bond.

[3]

The IUPAC name for (+)-β-pinene is (1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptane.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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